Cas no 1160106-14-8 (2,6-Dibromo-4,4-dioctyl-4H-silolo3,2-b:4,5-b'dithiophene)

2,6-Dibromo-4,4-dioctyl-4H-silolo[3,2-b:4,5-b']dithiophene is a brominated silolodithiophene derivative with a rigid, planar fused-ring structure, enhancing its electronic properties. The incorporation of octyl side chains improves solubility in organic solvents, facilitating processing for optoelectronic applications. The dibromo functionalization allows for further cross-coupling reactions, making it a versatile intermediate in the synthesis of conjugated polymers and small molecules for organic electronics. Its extended π-conjugation and electron-rich silolodithiophene core contribute to high charge carrier mobility, making it suitable for use in organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). The compound’s stability and tunable electronic properties make it valuable for advanced material research.
2,6-Dibromo-4,4-dioctyl-4H-silolo3,2-b:4,5-b'dithiophene structure
1160106-14-8 structure
Product Name:2,6-Dibromo-4,4-dioctyl-4H-silolo3,2-b:4,5-b'dithiophene
CAS No:1160106-14-8
MF:C24H36Br2S2Si
MW:576.566143989563
MDL:MFCD26793508
CID:1032101
PubChem ID:354333542
Update Time:2025-06-08

2,6-Dibromo-4,4-dioctyl-4H-silolo3,2-b:4,5-b'dithiophene Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dibromo-4,4-dioctyl-4H-silolo[3,2-b:4,5-b']dithiophene
    • 2,6-Dibromo-4,4-di-n-octyldithieno[3,2-b:2',3'-d]silole
    • 5,5'-Dibromo-3,3'-dioctylsilylene-2,2'-bithiophene
    • i>:2',3'-<i>d<
    • 2,6-Dibromo-4,4-di-n-octyl-4H-silolo[3,2-b:4,5-b']dithiophene
    • DTXSID50737894
    • 1160106-14-8
    • 2,6-Dibromo-4,4-dioctyl-4H-silolo[3,2-b:4,5-b']bisthiophene
    • SCHEMBL10028820
    • D90332
    • 4,10-DIBROMO-7,7-DIOCTYL-3,11-DITHIA-7-SILATRICYCLO[6.3.0.0(2),?]UNDECA-1(8),2(6),4,9-TETRAENE
    • 4,10-dibromo-7,7-dioctyl-3,11-dithia-7-silatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene
    • MFCD26793508
    • A857371
    • DA-47704
    • 4H-Silolo[3,2-b:4,5-b']dithiophene, 2,6-dibromo-4,4-dioctyl-
    • D4799
    • 2,6-Dibromo-4,4-dioctyl-4H-silolo3,2-b:4,5-b'dithiophene
    • MDL： MFCD26793508
    • Inchi： 1S/C24H36Br2S2Si/c1-3-5-7-9-11-13-15-29(16-14-12-10-8-6-4-2)19-17-21(25)27-23(19)24-20(29)18-22(26)28-24/h17-18H,3-16H2,1-2H3
    • InChI Key： PVZQCRDPHHCCRP-UHFFFAOYSA-N
    • SMILES： BrC1=CC2=C(C3=C(C=C(S3)Br)[Si]2(CCCCCCCC)CCCCCCCC)S1

Computed Properties

  • Exact Mass: 574.03900
  • Monoisotopic Mass: 574.03945g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 14
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (3.5E-9 g/L) (25 ºC),
  • PSA: 56.48000
  • LogP: 9.59900

2,6-Dibromo-4,4-dioctyl-4H-silolo3,2-b:4,5-b'dithiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Dibromo-4,4-dioctyl-4H-silolo3,2-b:4,5-b'dithiophene Pricemore >>

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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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A169004548-1g
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 1160106-14-8 95%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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abcr
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
D4799-100mg
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2,6-Dibromo-4,4-dioctyl-4H-silolo3,2-b:4,5-b'dithiophene Production Method

2,6-Dibromo-4,4-dioctyl-4H-silolo3,2-b:4,5-b'dithiophene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1160106-14-8)2,6-DibroMo-4,4-dioctyl-4H-silolo[3,2-b:4,5-b']dithiophene
Order Number:sfd22451
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:1160106-14-8)2,6-DibroMo-4,4-dioctyl-4H-silolo[3,2-b:4,5-b']dithiophene
sfd22451
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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